N-[3-[[4-(2-hydroxyethyl)piperazin-1-yl]-thiophen-2-ylmethyl]-4,5-dimethylthiophen-2-yl]benzamide

• IUPAC Name: N-[3-[[4-(2-hydroxyethyl)piperazin-1-yl]-thiophen-2-ylmethyl]-4,5-dimethylthiophen-2-yl]benzamide
• InChI: InChI=1S/C24H29N3O2S2/c1-17-18(2)31-24(25-23(29)19-7-4-3-5-8-19)21(17)22(20-9-6-16-30-20)27-12-10-26(11-13-27)14-15-28/h3-9,16,22,28H,10-15H2,1-2H3,(H,25,29)
• InChI Key: HXFDHAGSULWCAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(C2=CC=CS2)N3CCN(CC3)CCO)NC(=O)C4=CC=CC=C4)C
• Molecular Formula: C24H29N3O2S2
• Molecular Weight: 455.6 g/mol

Description

“N-[3-[[4-(2-hydroxyethyl)piperazin-1-yl]-thiophen-2-ylmethyl]-4,5-dimethylthiophen-2-yl]benzamide” is a chemical compound with the molecular formula C25H30N4O2S. It has an average mass of 450.596 Da and a monoisotopic mass of 450.208954 Da.

Scientific Research Applications

Metabolic Pathway Analysis

Research on similar compounds has focused on understanding their metabolic pathways. For instance, Lu AA21004, a novel antidepressant, was studied for its metabolism using human liver microsomes and recombinant enzymes. The study found that the compound is oxidized into various metabolites, with different cytochrome P450 enzymes catalyzing these reactions (Hvenegaard et al., 2012).

Analgesic and Antidepressant Effects

Investigations into compounds like ADL5859 and ADL5747, which are structurally related to the query compound, reveal their potential as δ-opioid agonists with analgesic and antidepressive effects. These effects were examined through genetic approaches in mice models, indicating the significant potential for chronic pain treatment (Nozaki et al., 2012).

Dopamine Receptor Ligands

A study on the structure-affinity relationship of N-[4-(4-arylpiperazin-1-yl)butyl]arylcarboxamides demonstrated their potential as dopamine D(3) receptor ligands. This research highlights the therapeutic potential in the field of neuropsychiatric disorders, especially considering the selectivity and affinity for dopamine receptors (Leopoldo et al., 2002).

Tocolytic Activity

The synthesis and characterization of compounds like 3-benzamido-1-(4-(2-methoxyphenyl)piperazin-1-yl)-propyl-2-isopropylcarboxamide (BPC) show significant tocolytic activity. This indicates potential applications in obstetrics, particularly in managing preterm labor (Lucky & Omonkhelin, 2009).

Antineoplastic Applications

Flumatinib, a novel antineoplastic tyrosine kinase inhibitor, is undergoing clinical trials for treating chronic myelogenous leukemia. The study of its metabolism in patients showed various phase I and II metabolites, indicating the complexity of its biotransformation and the potential for tailored therapeutic strategies (Gong et al., 2010).